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Compound of Interest

Compound Name: N-Vanillylnonanamide-d3

Cat. No.: B15619548

An In-depth Technical Guide to N-
Vanillylnonanamide-d3

This technical guide provides a comprehensive overview of the chemical and physical
properties of N-Vanillylnonanamide-d3, a deuterated synthetic analog of capsaicin. The
information is intended for researchers, scientists, and drug development professionals,
offering detailed data, experimental methodologies, and visual representations of relevant
biological pathways and workflows.

Core Chemical and Physical Properties

N-Vanillylnonanamide-d3, also known as Nonivamide-d3, is the deuterated form of N-
Vanillylnonanamide (Nonivamide or PAVA), a capsaicinoid found in chili peppers and also
produced synthetically.[1] The deuterium labeling makes it a valuable tool in metabolic studies,
pharmacokinetics, and as an internal standard in analytical chemistry.

General and Physical Properties

The physical characteristics of N-Vanillylnonanamide-d3 are summarized in the table below.
These properties are primarily based on data for the non-deuterated compound, as they are
expected to be very similar.
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Property

Value

Source(s)

Appearance

White to off-white powder/solid

[21(31[4]

Melting Point

54 °C

[5]

Boiling Point

200-210 °C (at 0.05 Torr)

[5]

Solubility

Methanol: 100 mg/mL][2]
Ethanol: 30 mg/mL[6] DMSO:
10 mg/mL[6] DMF: 10
mg/mL[6] Chloroform,
Dichloromethane: Soluble[3]
Water: Slightly
soluble/Insoluble[1][7]

[L1E2]E3106]17]

Stability

Stable for at least 2 years
when stored at +4°C, protected
from light and moisture.[6]
Unstable in aqueous solutions,
particularly under acidic
conditions (pH < 5) and in the

presence of metal ions.[8]

[6]18]

Storage

2-8°C, protected from air and
light.[2][3]

[2](3]

Chemical and Molecular Data

The key chemical identifiers and molecular properties for N-Vanillylnonanamide-d3 are

detailed below.
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Property Value Source(s)
Molecular Formula C17H24D3NO3 [319]
Molecular Weight 296.42 g/mol [319]
2444-46-4 (for non-deuterated
CAS Number [2][9]
form)

N-[(4-Hydroxy-3-

methoxyphenyl)methyllnonana
Synonyms mide-d3, Nonivamide-d3, N- [319]

Vanillylpelargonamide-d3,

Pseudocapsaicin-d3

INChl=1S/C17H27NO3/c1-3-4-
5-6-7-8-9-17(20)18-13-14-10-

InChl 11-15(19)16(12-14)21-2/h10-  [9] (modified for d3)
12,19H,3-9,13H2,1-2H3,
(H,18,20)/i2D3

[2H]C([2H])

SMILES ([2H])Oclcc(CNC(=0)CCCccC [9]
CCC)ccclO
Typically =297% or =98%

Purity ypically =770 ’ [21[4]
(HPLC)

Experimental Protocols

This section outlines general methodologies for the synthesis and analysis of N-
Vanillylnonanamide-d3.

Synthesis and Purification Workflow

The synthesis of N-Vanillylnonanamide-d3 typically involves the condensation of vanillylamine
with nonanoic acid or its activated derivative. The deuterium label is introduced by using a
deuterated precursor, most commonly vanillylamine with a deuterated methoxy group.

General Protocol:
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Activation of Nonanoic Acid: Nonanoic acid is converted to a more reactive species, such as
an acyl chloride (using thionyl chloride or oxalyl chloride) or an activated ester, to facilitate
the amidation reaction.

Amidation Reaction: Deuterated vanillylamine (4-hydroxy-3-(methoxy-d3)-benzylamine) is
reacted with the activated nonanoic acid derivative in an appropriate aprotic solvent (e.g.,
dichloromethane, THF) in the presence of a base (e.g., triethylamine, pyridine) to neutralize
the acid byproduct. The reaction is typically stirred at room temperature until completion,
which can be monitored by Thin Layer Chromatography (TLC).

Workup: The reaction mixture is washed sequentially with dilute acid (e.g., 1M HCI) to
remove excess base and amine, followed by a wash with a dilute base (e.g., saturated
NaHCOs solution) to remove unreacted acid, and finally with brine. The organic layer is then
dried over an anhydrous salt like sodium sulfate.

Purification: The crude product obtained after solvent evaporation is purified, typically by
column chromatography on silica gel, to yield the pure N-Vanillylnonanamide-d3.

Characterization: The final product's identity and purity are confirmed using analytical
techniques such as *H NMR, Mass Spectrometry, and HPLC.
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General Synthesis and Purification Workflow
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Caption: General workflow for the synthesis and purification of N-Vanillylnonanamide-d3.

Analytical Methodologies

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) for Quantification:
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LC-MS/MS is a highly sensitive and specific method for the analysis of N-Vanillylnonanamide-
d3.[10] This technique is particularly useful for quantifying the compound in complex biological

matrices.

o Sample Preparation: For biological samples (e.g., plasma, tissue homogenates), a protein
precipitation step is performed, often using a cold organic solvent like acetonitrile. The
supernatant is then collected and may be further concentrated.

o Chromatographic Separation:
o Column: Areverse-phase C18 column is typically used.

o Mobile Phase: A gradient elution with a mixture of water (often with 0.1% formic acid) and
an organic solvent like acetonitrile or methanol.

o Injection Volume: Typically in the range of 2-10 pL.[11]
e Mass Spectrometric Detection:
o lonization: Electrospray ionization (ESI) in positive ion mode is commonly employed.

o Detection: Multiple Reaction Monitoring (MRM) is used for quantification. The transition
from the precursor ion (parent molecule) to a specific product ion is monitored. For N-
Vanillylnonanamide-d3, the precursor ion would be [M+H]* at m/z 297.4. A characteristic
fragment ion would be selected for the product ion scan.
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Analytical Workflow using LC-MS/MS
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Caption: A typical workflow for the analysis of N-Vanillylnonanamide-d3 by LC-MS/MS.
Nuclear Magnetic Resonance (NMR) Spectroscopy:
NMR is used to confirm the chemical structure of the synthesized compound.[12]

e 1H NMR: Provides information on the number and environment of protons. The spectrum
would be very similar to non-deuterated nonivamide, but the signal corresponding to the
methoxy protons at ~3.87 ppm would be absent.

¢ 13C NMR: Shows the carbon framework of the molecule.

e 2H (Deuterium) NMR: A singlet would be observed in the region corresponding to the
methoxy group, confirming the location of the deuterium label.
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e Solvent: A deuterated solvent such as CDCIs, DMSO-ds, or acetone-ds is used.[7][12]

Biological Activity and Signaling Pathways

N-Vanillylnonanamide-d3, like its non-deuterated counterpart, is known to be a potent agonist
of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel.[6][13] The TRPV1 channel is
a non-selective cation channel primarily expressed in sensory neurons and is involved in the
sensation of heat and pain.

TRPV1 Signaling Pathway:

¢ Agonist Binding: N-Vanillylnonanamide-d3 binds to the TRPV1 receptor on the cell
membrane of sensory neurons.

o Channel Activation: This binding induces a conformational change in the TRPV1 channel,
causing it to open.

o Cation Influx: The opening of the channel allows for a rapid influx of cations, primarily
Calcium (Ca?*) and Sodium (Nat), into the neuron.

o Depolarization: The influx of positive ions leads to the depolarization of the neuronal
membrane.

» Action Potential: If the depolarization reaches the threshold, an action potential is generated
and propagated along the neuron to the central nervous system, resulting in the sensation of
heat and pain.

» Desensitization: Prolonged activation of TRPV1 channels can lead to their desensitization,
which is the basis for the analgesic effects of capsaicinoids.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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